Cas no 876761-75-0 (2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid
• CAS No: 876761-75-0
• MF: C₁₅H₂₅NO₆
• MW: 315.362105131149
• MDL: MFCD04115606
• CID: 710015
• PubChem ID: 42614449
• Update Time: 2025-05-24

2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.5]decane-8-aceticacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-
• N-Boc-amino-(1,4-dioxa-spiro[4.5]dec-8-yl)-aceticacid
• 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(1,4-dioxaspiro[4.5]decan-8-yl)acetic acid
• N-Boc-amino-(1,4-dioxaspiro[4.5]dec-8-yl)acetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(1,4-dioxaspiro[4.5]decan-8-yl)aceticacid
• [(TERT-BUTOXYCARBONYL)AMINO](1,4-DIOXASPIRO[4.5]DECAN-8-YL)ACETIC ACID
• BKB76175
• N-Boc-amino-(1,4-dioxa-spiro[4.5]dec-8-yl)-acetic acid
• SCHEMBL13209971
• n-boc-amino-(1,4-dioxaspiro[
• tert-Butoxycarbonylamino-(1,4-dioxa-spiro[4.5]dec-8-yl)-acetic acid
• AS-36467
• n-boc-amino-(1,4-dioxa-spiro[
• AKOS027327134
• tert-butoxycarbonylamino-(1,4-dioxa-spiro[
• CS-0171872
• MFCD04115606
• (r,s)-boc-4-ethyleneketal-cyclohexylglycine
• 876761-75-0
• A13783
• DTXSID30655123
• 2-(1,4-dioxaspiro[4.5]decan-8-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• 2-(tert-butoxycarbonylamino)-2-(1,4-dioxaspiro[4.5]decan-8-yl)acetic acid
• DB-337798

• MDL： MFCD04115606
• Inchi： 1S/C15H25NO6/c1-14(2,3)22-13(19)16-11(12(17)18)10-4-6-15(7-5-10)20-8-9-21-15/h10-11H,4-9H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： RCLRJIIPUPENTL-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(C(=O)O)NC(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 315.168
• Monoisotopic Mass: 315.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 94.1A^2

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.22
• Boiling Point: 484.3°C at 760 mmHg
• Flash Point: 246.7°C
• Refractive Index: 1.516

2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid

Research Briefing on 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid (CAS: 876761-75-0)

The compound 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid (CAS: 876761-75-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and tert-butoxycarbonyl (Boc) protected amine functionalities, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics.

One of the key areas of interest is the role of this compound in the synthesis of spirocyclic peptidomimetics. Spirocyclic structures are increasingly recognized for their ability to mimic peptide conformations while offering enhanced metabolic stability and bioavailability. Researchers have utilized 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid as a building block to construct spirocyclic scaffolds that target enzymes such as HIV-1 protease and hepatitis C virus NS3/4A protease. The Boc-protected amine group facilitates selective deprotection and further functionalization, making it a valuable tool in medicinal chemistry.

In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated the utility of this compound in the development of novel kinase inhibitors. The spirocyclic moiety was found to enhance binding affinity and selectivity toward specific kinase targets, potentially reducing off-target effects. The study highlighted the compound's compatibility with solid-phase peptide synthesis (SPPS) and its role in generating libraries of spirocyclic compounds for high-throughput screening.

Another significant application of 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid is in the field of prodrug design. The 1,4-dioxaspiro[4.5]decane ring system can be hydrolyzed under physiological conditions to release active drug molecules, offering a controlled release mechanism. Recent preclinical studies have explored its use in prodrugs for antiviral and anticancer agents, with promising results in terms of improved pharmacokinetics and reduced toxicity.

Despite its potential, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in catalytic asymmetric synthesis have addressed some of these issues, enabling the production of enantiomerically pure forms. Additionally, green chemistry approaches, such as the use of biodegradable catalysts and solvent-free reactions, are being investigated to improve the sustainability of its synthesis.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-2-{1,4-dioxaspiro[4.5]decan-8-yl}acetic acid (CAS: 876761-75-0) represents a promising scaffold in drug discovery, with applications ranging from protease inhibitors to prodrug design. Ongoing research aims to further elucidate its pharmacological properties and optimize its synthetic accessibility, paving the way for its integration into clinical development pipelines.